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Compound of Interest

Compound Name: Furaltadone

Cat. No.: B1232739 Get Quote

Disclaimer: Furaltadone is a nitrofuran antibiotic, and its use in food-producing animals has

been banned in many jurisdictions, including the United States and the European Union, due to

concerns over the carcinogenic and mutagenic potential of its residues.[1][2] This document is

intended for research, historical, and drug development reference purposes only and does not

endorse or recommend its use in livestock.

Introduction
Furaltadone, a synthetic nitrofuran, was historically utilized in veterinary medicine for its broad-

spectrum antibacterial and antiprotozoal properties.[1][3] A significant application in the poultry

industry was the control of coccidiosis, a parasitic disease caused by protozoa of the genus

Eimeria.[1][3][4] This disease leads to substantial economic losses due to intestinal damage,

reduced growth rates, and increased mortality in poultry.[3][4] Furaltadone was also employed

against bacterial infections from pathogens such as Salmonella and Staphylococcus.[1][3] The

mechanism of action for nitrofurans like furaltadone involves the inhibition of essential

microbial enzyme systems and damage to microbial DNA, which effectively halts pathogen

replication.[1][3] Despite its efficacy, safety concerns regarding its residues led to its prohibition

in food animals.[1]

Mechanism of Action
The antiprotozoal action of furaltadone, like other nitrofurans, is not fully elucidated but is

understood to involve the reduction of the nitrofuran molecule by parasitic nitroreductases into
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highly reactive electrophilic intermediates.[1] These intermediates are capable of damaging

various cellular components within the Eimeria parasite.

The key proposed mechanisms include:

DNA and RNA Damage: The reactive intermediates can cause damage to the parasite's

genetic material, interfering with replication and transcription and ultimately leading to cell

death.[3]

Inhibition of Metabolic Enzymes: Furaltadone is believed to inhibit multiple microbial

enzyme systems, particularly those involved in carbohydrate metabolism.[1] This disruption

of vital metabolic pathways hampers the parasite's ability to generate energy and synthesize

necessary biomolecules.

Ribosomal Damage: The reactive intermediates may also damage ribosomal components,

thereby inhibiting protein synthesis.[1]

This multi-targeted approach is thought to contribute to the potent antimicrobial and

antiprotozoal effects of furaltadone.
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Proposed Mechanism of Action for Furaltadone
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Workflow for an In Vivo Anticoccidial Efficacy Trial

Phase 1: Acclimation

Phase 2: Treatment Initiation

Phase 3: Coccidial Challenge

Phase 4: Evaluation

Phase 5: Analysis & Conclusion

Day 0-14: Day-old chicks in floor pens
on standard starter feed

Day 14: Switch to medicated feed
(Control vs. Furaltadone groups)

Day 16: Oral inoculation with
mixed Eimeria species oocysts

Day 21-23: Data Collection
- Body Weight Gain

- Feed Conversion Ratio (FCR)
- Intestinal Lesion Scoring

- Oocyst Counts

Statistical analysis (e.g., ANOVA)
to compare treatment groups

Determine efficacy based on improved
performance and reduced pathology
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1232739?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Furaltadone_Hydrochloride_for_Coccidiosis_in_Poultry.pdf
https://www.researchgate.net/publication/237369233_Nitrofuran_antibiotics_A_review_on_the_application_prohibition_and_residual_analysis
https://www.nbinno.com/article/antibiotics/furaltadone-hcl-poultry-health-disease-control
https://www.researchgate.net/publication/17120762_Furaltadone_Hydrochloride_in_Treatment_of_Avian_Vibrionic_Hepatitis_and_Chronic_Respiratory_Disease_Complex_in_Chickens
https://www.benchchem.com/product/b1232739#furaltadone-antiprotozoal-activity-against-eimeria
https://www.benchchem.com/product/b1232739#furaltadone-antiprotozoal-activity-against-eimeria
https://www.benchchem.com/product/b1232739#furaltadone-antiprotozoal-activity-against-eimeria
https://www.benchchem.com/product/b1232739#furaltadone-antiprotozoal-activity-against-eimeria
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1232739?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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